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Compound of Interest

Compound Name: 2-Amino-6-hydroxypyridine

Cat. No.: B432524

Essential Safety and Handling Guide for 2-
Amino-6-hydroxypyridine

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-6-hydroxypyridine (CAS: 5154-00-7), a vital reagent in various research and
development applications. The following procedures are designed to ensure the safety of
laboratory personnel and compliance with standard safety protocols.

Chemical Identifier and Hazard Information
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Identifier

Value

Chemical Name

2-Amino-6-hydroxypyridine

CAS Number 5154-00-7
Molecular Formula CsHeN20
Molecular Weight 110.12 g/mol

GHS Pictogram

GHSO07 (Exclamation Mark)

GHS Signal Word

Warning

Hazard Statements

H302: Harmful if swallowedH319: Causes

serious eye irritation

Precautionary Statements

P264, P280, P301+P312, P305+P351+P338,
P337+P313, P501

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling 2-Amino-6-hydroxypyridine to

minimize exposure risk. The following table summarizes the recommended PPE.
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Equipment Specification Purpose

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl To prevent skin contact.
Hand Protection rubber recommended). Double  Regularly check for signs of

gloving is advised for extended  degradation or punctures.

handling.

Safety glasses with side
To protect eyes from dust

Eye Protection shields or chemical splash )
particles and splashes.
goggles.
A fully-buttoned laboratory To protect skin and clothing

Skin and Body Protection o
coat. from contamination.

Use in a well-ventilated area, o )
) ] o N To avoid inhalation of dust
Respiratory Protection preferably within a certified )
) particles.
chemical fume hood.

Note: No specific glove breakthrough time data is available for 2-Amino-6-hydroxypyridine. It
is crucial to consult the glove manufacturer's chemical resistance guide for specific
recommendations.

Operational Plan: Handling and Storage
Engineering Controls:

» Always handle 2-Amino-6-hydroxypyridine in a certified chemical fume hood to minimize
inhalation exposure.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[1]

Safe Handling Procedures:

o Before use, consult the Safety Data Sheet (SDS) for the most current and detailed safety
information.

+ Wear the appropriate PPE as specified in the table above.
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» Avoid generating dust when handling the solid material.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the chemical.[2]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents and acids.

e The storage area should be clearly labeled, and access should be restricted to authorized
personnel.

Disposal Plan
All waste containing 2-Amino-6-hydroxypyridine must be treated as hazardous waste.
Waste Segregation and Collection:

o Collect waste material, including contaminated consumables (e.g., gloves, weighing paper),
in a designated and clearly labeled hazardous waste container.[3]

e The container must be kept closed and stored in a designated satellite accumulation area.
Disposal Method:

» Disposal of pyridine-containing waste should be conducted through a licensed professional
waste disposal service.

e The primary method of disposal for pyridine derivatives is typically high-temperature
incineration.[2]

» All local, state, and federal regulations regarding hazardous waste disposal must be strictly
followed.[3]

Experimental Workflow
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The following diagram outlines a general workflow for handling 2-Amino-6-hydroxypyridine in
a laboratory setting.

General Workflow for Handling 2-Amino-6-hydroxypyridine
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Caption: General laboratory workflow for handling solid 2-Amino-6-hydroxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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